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Compound of Interest

Compound Name: Nevanimibe hydrochloride

Cat. No.: B1684124

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of nevanimibe hydrochloride, a selective inhibitor of acyl-coenzyme
A:cholesterol O-acyltransferase 1 (ACAT1).[1] While a specific Safety Data Sheet (SDS) with
explicit disposal instructions for nevanimibe hydrochloride was not found in the public
domain, this document outlines a recommended disposal procedure based on general best
practices for pharmaceutical waste management, in accordance with regulatory guidelines.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle nevanimibe hydrochloride
with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a
lab coat. All handling should occur in a well-ventilated area or under a chemical fume hood. In
case of accidental exposure, consult the relevant safety protocols for chemical handling.

Step-by-Step Disposal Protocol

The disposal of nevanimibe hydrochloride should align with federal, state, and local
regulations for pharmaceutical waste.[2][3] The following procedure is a recommended course
of action:

o |nitial Assessment and Waste Identification:
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o Characterize the nevanimibe hydrochloride waste. Is it in solid (powder) form, in a
solution, or part of a mixture?

o Determine if the waste is considered hazardous. While specific hazardous waste
characterization for nevanimibe hydrochloride is not available, it is prudent to treat it as
potentially hazardous pharmaceutical waste.

e Segregation of Waste:

o Do not mix nevanimibe hydrochloride waste with other laboratory waste streams unless
explicitly permitted by your institution's waste management plan.

o Use a designated, clearly labeled, and sealed container for the collection of nevanimibe
hydrochloride waste.

» Preferred Disposal Method: Incineration:

o The recommended and most environmentally sound method for disposing of
pharmaceutical waste is through a licensed hazardous waste incineration facility.[3][4]
Incineration at high temperatures ensures the complete destruction of the active
pharmaceutical ingredient.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the waste by a certified contractor.

 Alternative Disposal (If Incineration is Not Available):

o Landfill: In some cases, disposal in a specially designed hazardous waste landfill may be
an option.[4] This should only be considered after consulting with your EHS department
and ensuring compliance with local regulations.

o Sewer Disposal is Prohibited: Under no circumstances should nevanimibe hydrochloride
be flushed down the drain or toilet.[3][5] This practice can lead to the contamination of
water supplies and harm aquatic ecosystems.[5]

e Documentation:
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o Maintain detailed records of the amount of nhevanimibe hydrochloride waste generated,
the date of disposal, and the disposal method used. This documentation is crucial for
regulatory compliance.

Chemical and Physical Properties of Nevanimibe
Hydrochloride

A summary of the available quantitative data for nevanimibe hydrochloride is presented in
the table below.

Property Value

Molecular Formula C27H39N30.CIHH

Molecular Weight 458.08 g/mol

EC50 for ACAT1 9 nM[1]

EC50 for ACAT2 368 nM[6]

Solubility in DMSO 41.67 mg/mL (90.97 mM)[1]
Storage (Powder) -20°C for 3 years[1]
Storage (in Solvent) -80°C for 1 year[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
nevanimibe hydrochloride.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1684124?utm_src=pdf-body
https://www.benchchem.com/product/b1684124?utm_src=pdf-body
https://www.benchchem.com/product/b1684124?utm_src=pdf-body
https://www.benchchem.com/product/b1684124?utm_src=pdf-body
https://www.targetmol.com/compound/Nevanimibe%20hydrochloride
https://www.medchemexpress.com/Nevanimibe.html
https://www.targetmol.com/compound/Nevanimibe%20hydrochloride
https://www.targetmol.com/compound/Nevanimibe%20hydrochloride
https://www.targetmol.com/compound/Nevanimibe%20hydrochloride
https://www.benchchem.com/product/b1684124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[Start: Nevanimibe Hydrochloride Waste Generated]

Step 1: Agsessment

Characterize and Identify Waste
(Solid, Liquid, Mixture)

Step 2: Sevgregation

Segregate in a Labeled,
Sealed Container

Step 3: Dispgsal Decision

Contact Environmental Health & Safety (EHS)
——— contact Fnvironmental |

[}
T
I
I
I
f Incineration Unavailable :
I
I
1
I
I

m

HS Arranges Pickup & EHS Approved

Step 4: Approved Disposal

y

Alternative: Hazardous o
Waste Landfil Prohibited: Do Not Sewer

Step 5: Documentation

Record Disposal Details
(Amount, Date, Method)

Preferred: Licensed Hazardous
Waste Incineration

v

[End of Disposal Process]
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Caption: Logical workflow for the proper disposal of nevanimibe hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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